496-72-0(3,4-Diaminotoluene),9AY,DGRGL

3,4-Diaminotoluene Properties

Names and Identifiers

- 3,4-Diaminotoluene
- 3,4-Toluenediamine
- 4-Methyl-1,2-phenylenediamine~3,4-Toluenediamine
- 4-methylbenzene-1,2-diamine
- 4-Methyl-o-phenylenediamine
- Tolylene-3,4-diamine
- 1,2-Benzenediamine, 4-methyl-
- 4-Methyl-1,2-phenylenediamine
- Toluene-3,4-diamine
- 4-Methyl-1,2-benzenediamine
- 3,4-Tolylenediamine
- 3,4-Toluylenediamine
- 1,2-Diamino-4-methylbenzene
- 4-Methyl-1,2-diaminobenzene
- 3,4-Diamino-1-methylbenzene
- 2-amino-4-methylphenylamine
- OE7HJ54P5C
- DGRGL
- 3,5-Cyclohexadiene-1,2-diimine, 4-methyl-
- 3,4-Diaminotoluene, 97%
- NCGC00259298-01
- CCRIS 4611
- UNII-OE7HJ54P5C
- Tox21_300507
- (2-amino-5-methyl-phenyl)-amine
- 4377-72-4
- Tolue- ne-3,4-Diamine
- NCGC00091277-01
- DIAMINOTOLUENE, 3,4-
- NSC1495
- D77752
- Q26841301
- DTXSID20420347
- BRN 0507965
- AC-907/25014184
- DTXSID9024930
- HMS3039M17
- SCHEMBL102738
- NCGC00091277-03
- 4-Methyl-o-phenylenediamine, purum, >=98.0% (NT)
- Tox21_201749
- 3,4-DIAMINOTOLUENE [HSDB]
- STK895715
- 496-72-0
- MFCD00007728
- 3,4 diamino toluene
- CHEMBL1319452
- BBL013178
- WLN: ZR BZ D1
- NCGC00091277-02
- 3,4-DIAMINOTOLUENE
- SMR001371992
- 4-methyl-benzene-1,2-diamine
- W-106015
- F0001-1293
- InChI=1/C7H10N2/c1-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H
- 1ST000544
- DB-051663
- NS00009797
- EN300-41268
- CAS-496-72-0
- 4-13-00-00260 (Beilstein Handbook Reference)
- 4-methyl-benzene-1, 2-diamine
- HSDB 6070
- AKOS001476169
- D0125
- 3,4-Diaminotoluene, 99%, purified by sublimation
- aniline, 2-amino-4-methyl-
- NCGC00091277-06
- NCGC00091277-05
- NCGC00254324-01
- NSC 1495
- STR02446
- NCGC00091277-04
- DTXCID104930
- EINECS 207-826-2
- 3,4-toluene diamine
- MLS002454370
- 3,4-Toluendiamine
- AC-10826
- Z394649898
- NSC-1495
- 636-24-8
- 4-Methyl-o-phenylenediamine, Vetec(TM) reagent grade, 97%
- 9AY
- CS-W013550
- +Expand
- MDL： MFCD00007728
- InChIKey： DGRGLKZMKWPMOH-UHFFFAOYSA-N
- Inchi： 1S/C7H10N2/c1-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3
- SMILES： N([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1N([H])[H]
- BRN： 0507965

Computed Properties

Exact Mass: 122.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 122.084
Heavy Atom Count: 9
Complexity: 92.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52

Experimental Properties

LogP: 2.32180
PSA: 52.04000
Refractive Index: 1.5103 (estimate)
Water Partition Coefficient: 16 g/L (20 ºC)
Boiling Point: 155-156 °C/18 mmHg(lit.)
Melting Point: 87-89 °C (lit.)
Flash Point: 155-156°C/18mm
Color/Form: Flake crystals were obtained from petroleum ether.
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water.
Sensitiveness: Sensitive to air
Density: 1.2207 (rough estimate)

3,4-Diaminotoluene Security Information

Symbol: GHS07
RTECS：XS9820000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S26-S37/39-S61-S36/37/39
Packing Group：III
Risk Phrases：R22; R36; R40; R52/53
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811
Hazard Statement： H302,H312,H315,H319,H332,H335
Warning Statement： P261,P280,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 20/21/22-36/37/38
Signal Word：Warning
TSCA：Yes
HazardClass：6.1(b)

3,4-Diaminotoluene Customs Data

HS CODE：29215119
Customs Data：

China Customs Code:
2921590090

Overview:

2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-Diaminotoluene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IW6-25g	3,4-Diaminotoluene	496-72-0	97%	25g	$4.00	2024-05-01
A2B Chem LLC	AB63654-25g	3,4-Diaminotoluene	496-72-0	97%	25g	$4.00	2024-04-19
Aaron	AR003J4I-25g	3,4-Diaminotoluene	496-72-0	98%	25g	$4.00
abcr	AB133285-100 g	3,4-Diaminotoluene, 97%; .	496-72-0	97%	100 g	€58.20	2023-07-20
Alichem	A012001360-250mg	4-Methylbenzene-1,2-diamine	496-72-0	95%	250mg	$489.60	2023-09-01
Apollo Scientific	OR30974-100g	4-Methylbenzene-1,2-diamine	496-72-0	97%	100g	£40.00	2023-09-01
Chemenu	CM118199-500g	3,4-Diaminotoluene	496-72-0	95%	500g	$68	2023-01-09
ChemScence	CS-W013550-500g	3,4-Diaminotoluene	496-72-0	99.85%	500g	$77.0	2022-04-27
Enamine	EN300-41268-0.05g	4-methylbenzene-1,2-diamine	496-72-0	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D596946-1kg	3,4-Diaminotoluene	496-72-0	97%	1kg	$240	2021-10-20

3,4-Diaminotoluene Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:496-72-0)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:496-72-0)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

Nanxing Chemical (Jiangsu) Co., Ltd.

Audited Supplier

(CAS:496-72-0)

MR./MRS.:MIN HUI PING

Phone:18651116180

Email:18651116180@163.com

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:496-72-0)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:496-72-0)

MR./MRS.:SUN WEN TING

Phone:13914000513

Email:sales1@senfeida.com

HU BEI YUN MEI Technology Co., Ltd.

Audited Supplier

(CAS:496-72-0)

MR./MRS.:FANG JING LI

Phone:18327059871

Email:service@yunmeichem.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:496-72-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3,4-Diaminotoluene Related Literature

1. Arylamine co-ordination complexes. Part I. Nickel(II) complexes containing uni- and bi-dentate o-phenylenediamine and 4-methyl-o-phenylenediamine

D. R. Marks,D. J. Phillips,J. P. Redfern J. Chem. Soc. A 1967 1464
2. N,2,6-Trisubstituted 1H-benzimidazole derivatives as a new scaffold of antimicrobial and anticancer agents: design, synthesis, in vitro evaluation, and in silico studies

Em Canh Pham,Tuong Vi Le Thi,Huong Ha Ly Hong,Bich Ngoc Vo Thi,Long B. Vong,Thao Thanh Vu,Duy Duc Vo,Ngoc Vi Tran Nguyen,Khanh Nguyen Bao Le,Tuyen Ngoc Truong RSC Adv. 2023 13 399
3. Applications of Cu(0) encapsulated nanocatalysts as superior catalytic systems in Cu-catalyzed organic transformations

Majid M. Heravi,Bahareh Heidari,Vahideh Zadsirjan,Leila Mohammadi RSC Adv. 2020 10 24893
4. Developing a new colorimetric bioassay for iodide determination based on gold supported iridium peroxidase catalysts

Fereshteh Amourizi,Kheibar Dashtian,Mehrorang Ghaedi New J. Chem. 2020 44 5588
5. A fluorescent probe for the detection of Mg(ii) and Cu(ii) and its application for imaging in living cells

Dapeng Zhai,Jing Yang,Zhengyu Guo,Qiusheng Wang,Jie Ouyang RSC Adv. 2014 4 46800
6. SO3H-functionalized metal organic frameworks: an efficient heterogeneous catalyst for the synthesis of quinoxaline and derivatives

Radoelizo S. Andriamitantsoa,Jingjing Wang,Wenjun Dong,Hongyi Gao,Ge Wang RSC Adv. 2016 6 35135
7. Synthesis and antiproliferative activity of benzimidazole-based, trinuclear neutral cyclometallated and cationic, N^N-chelated ruthenium(ii) complexes

Athi Welsh,Laa-iqa Rylands,Vladimir B. Arion,Sharon Prince,Gregory S. Smith Dalton Trans. 2020 49 1143
8. I2 catalyzed tandem protocol for synthesis of quinoxalines via sp3, sp2 and sp C–H functionalization

Kamlesh S. Vadagaonkar,Hanuman P. Kalmode,Kaliyappan Murugan,Atul C. Chaskar RSC Adv. 2015 5 5580
9. Synthesis of β-carboline–benzimidazole conjugates using lanthanum nitrate as a catalyst and their biological evaluation

Ahmed Kamal,M. P. Narasimha Rao,P. Swapna,Vunnam Srinivasulu,Chandrakant Bagul,Anver Basha Shaik,Kishore Mullagiri,Jeshma Kovvuri,Vangala Santhosh Reddy,K. Vidyasagar,Narayana Nagesh Org. Biomol. Chem. 2014 12 2370
10. pH-Regulated anion transport activities of bis(iminourea) derivatives across the cell and vesicle membrane

Abhishek Saha,Nasim Akhtar,Vishnu Kumar,Suresh Kumar,Hemant Kumar Srivastava,Sachin Kumar,Debasis Manna Org. Biomol. Chem. 2019 17 5779

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Cas no 496-72-0 (3,4-Diaminotoluene)

3,4-Diaminotoluene Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4-Diaminotoluene Security Information

3,4-Diaminotoluene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4-Diaminotoluene Price

3,4-Diaminotoluene Suppliers

3,4-Diaminotoluene Related Literature

Related Categories

496-72-0 (3,4-Diaminotoluene) Related Products